Cas no 2549010-84-4 (N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 2549010-84-4
• MF: C₂₂H₁₉NO₃S
• MW: 377.456164598465
• CID: 5340372
• PubChem ID: 154831451
• Update Time: 2025-07-19

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040699646
• N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• 2549010-84-4
• F6517-0642
• N-[2-Hydroxy-2-[5-(2-thienyl)-2-furanyl]ethyl]-1-naphthaleneacetamide

• Inchi： 1S/C22H19NO3S/c24-18(19-10-11-20(26-19)21-9-4-12-27-21)14-23-22(25)13-16-7-3-6-15-5-1-2-8-17(15)16/h1-12,18,24H,13-14H2,(H,23,25)
• InChI Key： KUXRLBHSCXAHEX-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(O)C2=CC=C(C3SC=CC=3)O2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 377.10856464g/mol
• Monoisotopic Mass: 377.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.9±55.0 °C(Predicted)
• pka: 13.17±0.20(Predicted)

Additional information on N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide

Introduction to N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide (CAS No. 2549010-84-4)

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2549010-84-4, represents a novel molecular entity characterized by its intricate structural framework, which includes fused heterocyclic rings and aromatic substituents. The presence of both hydroxy and thiophen-2-yl functional groups, coupled with the incorporation of a naphthalen-1-yl moiety, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide is meticulously designed to leverage synergistic interactions between its various functional groups. The hydroxy group, located at the C2 position of the ethyl chain, contributes to the compound's solubility and potential hydrogen bonding capabilities, which are critical for biological activity. Meanwhile, the thiophen-2-yl moiety, attached to the furan ring at the 5-position, introduces sulfur atoms into the structure, which can engage in various non-covalent interactions with biological targets. These interactions are particularly relevant in the context of developing small molecule inhibitors or modulators.

The incorporation of the naphthalen-1-yl group at the C2 position of the acetamide moiety further enhances the compound's complexity and potential for binding to specific protein targets. Naphthalene derivatives are well-known for their ability to interact with hydrophobic pockets in enzymes and receptors, making them valuable scaffolds in medicinal chemistry. The combination of these features suggests that N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-y l)acetamide may exhibit multifaceted biological activities, depending on its interaction with cellular components.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and structural versatility. The specific combination of furan, thiophene, and naphthalene rings in N-{2-hydroxy - 2-[5-(thiophen - 2 - yl) furan - 2 - yl] ethyl } - 2 - (naphthalen - 1 - yl) acetamide positions it as a potential lead compound for further optimization. Researchers have been exploring similar structures to identify new therapeutic agents with improved efficacy and reduced side effects. The presence of multiple chiral centers in this molecule also opens up possibilities for developing enantiomerically pure derivatives, which can be crucial for achieving higher selectivity and potency.

The synthesis of N-{2-hydroxy - 2-[5-(thiophen - 2 - yl) furan - 2 - yl] ethyl } - 2 - (naphthalen - 1 - yl) acetamide involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has enabled the construction of complex molecular frameworks with precision. These synthetic strategies are essential for producing analogs with modified functional groups or substituents, allowing researchers to fine-tune the biological properties of the compound.

The biological evaluation of N-{2-hydroxy - 2-[5-(thiophen - 2 - yl) furan - 2 - yl] ethyl } - 2 - (naphthalen - 1 - yl) acetamide has revealed intriguing preliminary results. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these enzymes could make it a valuable candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its interaction with nuclear receptors has been explored, suggesting possible applications in metabolic disorders or cancer therapy.

The structural features of this compound also make it an attractive candidate for computational studies aimed at understanding its binding mode to biological targets. Molecular docking simulations have been employed to predict how N-{< strong > hydroxy strong >}-< strong >{[5-(< strong > thiophene strong >)-< strong >furan strong >)-< strong >ethyl} strong >)-< strong >{[< strong > naphthalene strong>] acetamide} strong > might interact with proteins or nucleic acids. These studies provide insights into key binding residues and help guide the design of more potent derivatives.

The development of new drug candidates is an iterative process that involves both experimental synthesis and computational modeling. N-{< strong > hydroxy strong >}-< strong >{[5-(< strong > thiophene strong >)-< strong >furan strong >)-< strong >ethyl} strong >)-< strong >{[< strong > naphthalene strong>] acetamide} exemplifies this approach by integrating structural complexity with biological function. As research progresses, further optimization efforts will focus on enhancing its pharmacokinetic properties and reducing potential toxicity profiles.

In conclusion, N-{hydroxy-[5-(thiophene-furan)-ethyl]-}[naphthalene-acetamide](CAS No.2549010-84^-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a promising lead for developing novel therapeutic agents. Continued investigation into its biological activities and synthetic derivatives will likely uncover new opportunities for treating various diseases.